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Compound of Interest

Compound Name: Butanimine

Cat. No.: B14748675

Essential Safety and Handling Guide for n-
Butylamine

Disclaimer: The chemical name "Butanimine” is not a standard recognized chemical identifier.
This guide pertains to n-Butylamine (also known as butan-1-amine, CAS No. 109-73-9), which

is the likely intended substance based on common chemical nomenclature. It is crucial to verify
the chemical identity and consult the specific Safety Data Sheet (SDS) for the material you are
handling before undertaking any procedure.

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with n-Butylamine.

Immediate Safety Information

n-Butylamine is a highly flammable, corrosive, and toxic substance that requires stringent
safety measures to prevent serious injury or property damage.[1][2][3] It can cause severe skin
burns, eye damage, and respiratory irritation.[1][3] Inhalation, ingestion, or skin contact can be
toxic.[1][3]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling n-
Butylamine. Always use PPE as a last line of defense, after implementing engineering and
administrative controls.
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Protection Type

Equipment Specification

Purpose

Eye and Face Protection

Chemical safety goggles and a
face shield.[4]

Protects against splashes and
vapors which can cause

severe eye damage.[2][5]

Hand Protection

Compatible chemical-resistant
gloves (e.g., Butyl rubber).[6]
[7]

Prevents skin contact which
can cause severe burns and
toxicity.[3][5]

Body Protection

Chemical-resistant apron (e.g.,
Butyl rubber), and flame-

retardant lab coat or coveralls.

[417]

Protects against skin exposure

from splashes or spills.[4]

Respiratory Protection

A government-approved
respirator with an appropriate
cartridge for organic vapors or
a self-contained breathing
apparatus (SCBA).[6][7]

Required when ventilation is
inadequate, during spills, or in
emergencies to prevent
inhalation toxicity and

respiratory irritation.[1][3]

Operational Plan: Handling and Storage

Safe handling and storage are critical to minimizing the risks associated with n-Butylamine.

Handling Procedures:

o Ventilation: Always handle n-Butylamine in a well-ventilated area, preferably inside a certified

chemical fume hood.[1][8]

« Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,

and open flames.[1][2][6] Use only non-sparking tools and explosion-proof equipment.[2][6]

[8]

o Static Discharge: Ground and bond all containers and receiving equipment during transfer to

prevent the buildup of static electricity.[2][4][9]

o Personal Hygiene: Avoid direct contact with the skin, eyes, and clothing.[3][5][6] Do not eat,

drink, or smoke in areas where n-Butylamine is handled.[2] Wash hands thoroughly after
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handling.[1][2]

e Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in good working order.[4][6]

Storage Procedures:
e Store in a cool, dry, well-ventilated, and segregated area.[4][5]
o Keep containers tightly closed and sealed until ready for use.[5]

o Protect from sunlight and store away from incompatible materials such as oxidizing agents
and acids.[1][5]

Disposal Plan

Proper disposal of n-Butylamine and its contaminated materials is essential to protect
personnel and the environment.

Waste Disposal:
» All n-Butylamine waste must be treated as hazardous waste.[2][10]

o Dispose of the chemical and any contaminated materials through an approved waste
disposal plant in accordance with local, regional, and national regulations.[2][10]

¢ Do not dispose of n-Butylamine down the drain.[3][7]

Spill Management:

Evacuate: Immediately evacuate the area of the spill.[6]

Control Ignition Sources: Shut off all sources of ignition.[6]

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the chemical with a non-combustible, inert material
such as sand, earth, or vermiculite.[4][6][10]
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o Collection: Using non-sparking tools, place the absorbent material into a suitable, labeled
container for hazardous waste disposal.[6][9]

o Decontamination: Clean the spill area thoroughly.

o Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as
detailed above.[6][7]

Procedural Diagrams

The following diagrams illustrate key workflows for ensuring safety when working with n-
Butylamine.
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PPE Selection Workflow
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Caption: Workflow for selecting and using PPE.
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Spill Response Workflow
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Caption: Step-by-step spill response procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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